
3-Amino-2-hydroxybenzonitrile: A Technical
Guide to Safety and Handling

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Amino-2-hydroxybenzonitrile

Cat. No.: B112898 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety, handling, and Material Safety

Data Sheet (MSDS) information for 3-Amino-2-hydroxybenzonitrile (CAS No. 67608-57-5).

The information herein is compiled from available data on closely related isomers and

analogous compounds due to the limited public availability of a dedicated Safety Data Sheet for

this specific molecule. This guide is intended to empower researchers with the necessary

knowledge to handle this compound responsibly and safely in a laboratory setting.

GHS Hazard Classification (Inferred)
A definitive Globally Harmonized System (GHS) classification for 3-Amino-2-
hydroxybenzonitrile is not readily available. However, based on the hazard profiles of its

isomers, such as 4-Amino-3-hydroxybenzonitrile, and related benzonitrile compounds, the

following classification can be inferred. It is imperative to handle the compound as if it

possesses these hazards.
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H302: Harmful if swallowed.[1]

H312: Harmful in contact with skin.[1]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H332: Harmful if inhaled.[1]

H335: May cause respiratory irritation.

Precautionary Statements:

A comprehensive set of precautionary statements is crucial for the safe handling of this

compound.[2]
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Category Code Statement

Prevention P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.

P264
Wash skin thoroughly after

handling.

P270
Do not eat, drink or smoke

when using this product.

P271
Use only outdoors or in a well-

ventilated area.

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.

Response P301 + P312

IF SWALLOWED: Call a

POISON CENTER or

doctor/physician if you feel

unwell.

P302 + P352
IF ON SKIN: Wash with plenty

of soap and water.

P304 + P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.

P305 + P351 + P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

P312

Call a POISON CENTER or

doctor/physician if you feel

unwell.

P330 Rinse mouth.
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P332 + P313
If skin irritation occurs: Get

medical advice/attention.

P337 + P313
If eye irritation persists: Get

medical advice/attention.

P362 + P364
Take off contaminated clothing

and wash it before reuse.

Storage P403 + P233

Store in a well-ventilated

place. Keep container tightly

closed.

P405 Store locked up.

Disposal P501

Dispose of contents/container

to an approved waste disposal

plant.

Physical and Chemical Properties
Quantitative data for 3-Amino-2-hydroxybenzonitrile is limited. The following table includes

available data for the target compound and its isomers to provide a comparative context.

Property
3-Amino-2-
hydroxybenzonitril
e

2-
Hydroxybenzonitril
e[3]

4-
Hydroxybenzonitril
e

Molecular Formula C₇H₆N₂O C₇H₅NO C₇H₅NO

Molecular Weight 134.14 g/mol 119.12 g/mol 119.12 g/mol

Appearance Not specified Powder Not specified

Melting Point Not specified 92-95 °C Not specified

Boiling Point Not specified 149 °C / 14 mmHg Not specified

Solubility Not specified Not specified Not specified
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Toxicological Information (Inferred)
Specific toxicological data such as LD50 and LC50 values for 3-Amino-2-hydroxybenzonitrile
are not available. The toxicological profile is inferred from related compounds. Benzonitrile

compounds, in general, should be handled with utmost caution as they can release

hydrocyanic acid under certain conditions. The primary routes of exposure are inhalation, skin

contact, and ingestion.

Acute Oral Toxicity: Harmful if swallowed.[1]

Acute Dermal Toxicity: Harmful in contact with skin.[1]

Acute Inhalation Toxicity: Harmful if inhaled.[1]

Skin Corrosion/Irritation: Causes skin irritation.[1]

Serious Eye Damage/Irritation: Causes serious eye irritation.[1]

Respiratory Sensitization: May cause respiratory irritation.

Germ Cell Mutagenicity: No data available.

Carcinogenicity: No data available.

Reproductive Toxicity: No data available.

Specific Target Organ Toxicity (Single Exposure): May cause respiratory system irritation.

Specific Target Organ Toxicity (Repeated Exposure): No data available.

Aspiration Hazard: No data available.

Handling and Storage
Proper handling and storage are critical to ensure the safety of laboratory personnel and the

integrity of the compound.

Handling:
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Work in a well-ventilated area, preferably in a chemical fume hood.[4]

Wear appropriate personal protective equipment (PPE), including a lab coat, chemical-

resistant gloves (e.g., nitrile), and safety goggles.[5] A face shield is recommended if there is

a risk of splashing.[5]

Avoid generating dust.[2] If dust formation is likely, use a NIOSH-approved respirator.[5]

Avoid contact with skin, eyes, and clothing.[5]

Do not eat, drink, or smoke in the laboratory.[5]

Wash hands thoroughly after handling.[5]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated place.[2]

Keep away from incompatible materials such as strong oxidizing agents.[5]

Store locked up.

First Aid Measures
In case of exposure, immediate medical attention is crucial.

If Swallowed: Rinse mouth. Call a POISON CENTER or doctor/physician if you feel unwell.

If on Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical

advice/attention. Take off contaminated clothing and wash it before reuse.

If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON

CENTER or doctor/physician if you feel unwell.

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.

Fire-Fighting Measures
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Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards Arising from the Chemical: Combustion may produce hazardous gases,

including carbon oxides and nitrogen oxides.

Special Protective Equipment for Firefighters: Wear a self-contained breathing apparatus

(SCBA) and full protective gear.

Accidental Release Measures
Personal Precautions: Evacuate the area.[5] Ensure adequate ventilation.[5] Wear

appropriate PPE, including respiratory protection.[5] Avoid breathing dust.

Environmental Precautions: Prevent the material from entering drains or waterways.

Methods for Cleaning Up: Carefully sweep up the spilled solid material, avoiding dust

generation, and place it in a suitable, labeled container for disposal.[2]

Disposal Considerations
Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations. It is recommended to use a licensed professional waste disposal

service.

Experimental Workflow Visualization
The following diagrams illustrate key safety and handling workflows when working with 3-
Amino-2-hydroxybenzonitrile.

Preparation Handling Post-Experiment

Assess Hazards
(Review SDS/Guide)

Select Appropriate PPE
(Gloves, Goggles, Lab Coat)

Prepare Ventilated Work Area
(Fume Hood)

Weigh Compound
(Avoid Dust Generation) Perform Experiment Decontaminate Glassware

and Surfaces Dispose of Waste Properly Remove and Dispose of PPE Wash Hands Thoroughly

Click to download full resolution via product page

Caption: General laboratory workflow for handling 3-Amino-2-hydroxybenzonitrile.
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Exposure Incident
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Caption: Emergency response flowchart for exposure to 3-Amino-2-hydroxybenzonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b112898?utm_src=pdf-body-img
https://www.benchchem.com/product/b112898?utm_src=pdf-body
https://www.benchchem.com/product/b112898?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b112898?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. echemi.com [echemi.com]

2. assets.thermofisher.com [assets.thermofisher.com]

3. 2-ヒドロキシベンゾニトリル 99% | Sigma-Aldrich [sigmaaldrich.com]

4. echemi.com [echemi.com]

5. benchchem.com [benchchem.com]

To cite this document: BenchChem. [3-Amino-2-hydroxybenzonitrile: A Technical Guide to
Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b112898#safety-handling-and-msds-for-3-amino-2-
hydroxybenzonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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